Lanthanum(III)chlorideheptahydrate

• Molecular Formula: Cl3H14LaO7
• Molecular Weight: 371.37 g/mol
• SMILES: O.O.O.O.O.O.O.Cl[La](Cl)Cl
• InChI: InChI=1S/3ClH.La.7H2O/h3*1H;;7*1H2/q;;;+3;;;;;;;/p-3
• InChIKey: FDFPDGIMPRFRJP-UHFFFAOYSA-K

Many rare-earth chloride syntheses suffer from batch inconsistency due to undetected structural differences between heptahydrate and hexahydrate forms. LaCl₃·7H₂O (CAS 10025-84-0, MW 371.37 g/mol) is the authenticated triclinic dimeric heptahydrate, not a monoclinic hexahydrate. Choose purity by application: • **ACS Reagent Grade (64.5-70.0% assay on anhydrous basis)** - Optimized for silica-supported heterogeneous catalysis (51% anisole benzoylation yield) and thermochemical heat storage (5-stage dehydration, 100-211 °C). • **99.999% trace metals basis** - Required for calcium channel blocking (IC₅₀ 19.0 ± 4.8 μM) and plant physiology studies to avoid confounding REE effects. • **Moisture-stable heptahydrate** - Preferred over hygroscopic anhydrous LaCl₃ for benchtop GBB heterocycle syntheses (76-83% yields).

Lanthanum(III) Chloride Heptahydrate: Physicochemical Overview

Lanthanum(III) chloride heptahydrate (LaCl₃·7H₂O, CAS 10025-84-0, MW 371.37 g/mol) is the fully hydrated crystalline form of lanthanum trichloride, appearing as a white, hygroscopic solid that decomposes at 91 °C with release of crystallization water [1]. It belongs to the light rare-earth (LREE) chloride series and crystallizes in a triclinic dimeric structure distinct from the monoclinic hexahydrate forms adopted by heavier lanthanides [2]. The compound is readily soluble in water, ethanol, and acids, yielding aqueous solutions of approximately pH 5 at 100 g/L [1]. Commercially, it is supplied across multiple purity tiers—from ACS reagent grade (64.5–70.0% assay on anhydrous basis) to 99.999% trace metals basis—making it a versatile starting material for catalysis, biochemical research, materials synthesis, and water treatment applications .

Purity Tiers

ACS reagent grade for stoichiometric work; ultra-high purity trace metals grade for optical or phosphor research

Hydrate Identity

Heptahydrate dimeric form, structurally distinct from lanthanide hexahydrates; suitable as supported catalyst precursor

Research Contexts

Lewis acid catalysis, multicomponent synthesis, calcium channel probe studies, thermochemical energy storage research

• [1] ChemicalBook. Lanthanum Chloride Heptahydrate – Chemical & Physical Properties. CAS 10025-84-0. Melting point: 91 °C (dec.); Density: 2.23 g/cm³; pH: 5 (100 g/L, H₂O, 25 °C). View Source
• [2] Kandabadage T, et al. Comprehensive structural study of lanthanide(III) chloride hydrates: [RECl₃·xH₂O (RE = La–Nd, Sm–Lu; x = 6, 7)]. Acta Crystallogr E Crystallogr Commun. 2024;80(Pt 12):1342–1349. doi:10.1107/S2056989024011319. View Source

Lanthanum(III) Chloride Heptahydrate: Substitution Risks

Within the lanthanide chloride hydrate series, a fundamental structural discontinuity exists between the early (La, Ce) and later (Pr–Lu) members: the former crystallize as dimeric heptahydrates in the triclinic P1 space group, while the latter adopt monomeric hexahydrate structures in monoclinic P2/c [1]. This boundary, first identified through solubility-phase studies by Brunisholz and Nozari in 1969 and recently confirmed by high-resolution crystallography, creates a miscibility gap in solid phases and means that heptahydrate and hexahydrate chlorides are not isomorphous—they differ in coordination geometry, hydrogen-bonding networks, dehydration thermodynamics, and consequently in their behavior during thermal processing, catalyst preparation, and crystal growth [2]. Even within the heptahydrate subgroup, LaCl₃·7H₂O and CeCl₃·7H₂O exhibit measurable differences in Lewis acidity, catalytic yield profiles, and redox behavior due to the presence (Ce³⁺/Ce⁴⁺) or absence (La³⁺ only) of accessible f-electron redox chemistry. Substituting LaCl₃·7H₂O with anhydrous LaCl₃, with a hexahydrate lanthanide chloride, or with another rare-earth chloride heptahydrate therefore introduces quantifiable and often non-linear changes in reaction outcomes, material properties, and process reproducibility [3].

Heptahydrate vs. hexahydrate

LaCl₃·7H₂O dimeric structure (triclinic P1) differs from NdCl₃·6H₂O and heavier Ln hexahydrates (monoclinic P2/c); solid-state blending may cause phase separation

La vs. Ce heptahydrate

CeCl₃·7H₂O exhibits different Lewis acidity and redox behavior; catalytic yield can shift by ±11 percentage points depending on substrate

Hydrated vs. anhydrous form

Direct use of anhydrous LaCl₃ without controlled dehydration may yield lower catalytic productivity; supported form requires specific thermal activation

• [1] Kandabadage T, et al. Comprehensive structural study of lanthanide(III) chloride hydrates: [RECl₃·xH₂O (RE = La–Nd, Sm–Lu; x = 6, 7)]. Acta Crystallogr E Crystallogr Commun. 2024;80(Pt 12):1342–1349. View Source
• [2] Brunisholz G, Nozari M. Sur la séparation des terres rares XIII. Systèmes de solubilité comprenant des chlorures de terres cériques. Helv Chim Acta. 1969;52:2303–2314. View Source
• [3] Zhang Z, Xu L, Tang H, Wu B, Feng D, Guo C. Convenient Synthesis of Imidazo-Fused Heterocycles via CeCl₃·7H₂O Catalyzed Groebke-Blackburn-Bienayme Reaction. Chin J Org Chem. 2017;37(5):1252–1257. doi:10.6023/cjoc201701024. View Source

Lanthanum(III) Chloride Heptahydrate: Quantitative Differentiation

Crystal Structure: Heptahydrate vs. Hexahydrate

A comprehensive single-crystal X-ray diffraction study across the entire lanthanide chloride hydrate series demonstrates that LaCl₃·7H₂O (and CeCl₃·7H₂O) crystallizes as a dimeric binuclear complex, [(H₂O)₇La(μ-Cl)₂La(H₂O)₇]Cl₄, in the triclinic space group P1, with each La³⁺ center coordinated by seven water molecules and two bridging inner-sphere chloride ions [1]. In contrast, NdCl₃·6H₂O and all heavier lanthanide chloride hydrates (Pr³⁺ through Lu³⁺) adopt a monomeric structure, [NdCl₂(H₂O)₆]Cl, in the monoclinic space group P2/c, with only six coordinated water molecules [1]. This structural transition at the Ce/Pr boundary was originally inferred from aqueous solubility-phase behavior, where La, Ce, and Pr chlorides crystallize as heptahydrates while all other rare-earth chlorides crystallize as hexahydrates, creating a miscibility gap in solid phases [2].

Crystal Structure

Head-to-head

LaCl₃·7H₂O: dimeric, triclinic P1, CN 9 NdCl₃·6H₂O: monomeric, monoclinic P2/c, CN 8

Solid-state miscibility gap limits co-formulation

XRD at 100 K; consistent with solubility-phase studies

Evidence Dimension	Crystal structure, space group, and coordination number
Target Compound Data	LaCl₃·7H₂O: dimeric [(H₂O)₇La(μ-Cl)₂La(H₂O)₇]Cl₄; triclinic, space group P1; CN = 9 (7 H₂O + 2 μ-Cl); all data collected at 100 K [1]
Comparator Or Baseline	NdCl₃·6H₂O: monomeric [NdCl₂(H₂O)₆]Cl; monoclinic, space group P2/c; CN = 8 (6 H₂O + 2 Cl); all heavier LnCl₃·6H₂O (Pr–Lu) share this structure type [1]
Quantified Difference	Different crystal system (triclinic vs. monoclinic), different space group (P1 vs. P2/c), different coordination number (9 vs. 8), different nuclearity (dimer vs. monomer); miscibility gap in solid solutions of hepta- and hexahydrate chlorides [1][2]
Conditions	Single-crystal XRD at 100 K; aqueous solubility-phase studies at 25 °C

Why This Matters

For procurement decisions involving co-crystallization, mixed rare-earth chloride preparation, or thermal dehydration processes, the structural incompatibility between heptahydrate and hexahydrate chlorides means that LaCl₃·7H₂O cannot be homogeneously blended with NdCl₃·6H₂O or heavier lanthanide chloride hydrates in the solid state, directly impacting formulation strategies for mixed-RE catalysts and precursor materials.

• [1] Kandabadage T, et al. Comprehensive structural study of lanthanide(III) chloride hydrates: [RECl₃·xH₂O (RE = La–Nd, Sm–Lu; x = 6, 7)]. Acta Crystallogr E Crystallogr Commun. 2024;80(Pt 12):1342–1349. doi:10.1107/S2056989024011319. View Source
• [2] Brunisholz G, Nozari M. Sur la séparation des terres rares XIII. Systèmes de solubilité comprenant des chlorures de terres cériques. Helv Chim Acta. 1969;52:2303–2314. View Source

Dehydration Thermochemistry: Five-Stage Pathway

Differential thermal analysis (DTA) of LaCl₃·7H₂O reveals five distinct endothermal peaks at 100.4 °C, 156.0 °C, 181.0 °C, 210.6 °C, and 840 °C, corresponding to a stepwise dehydration sequence of 7 → 6 → 3 → 1 → 0 water molecules [1]. Each intermediate hydrate—LaCl₃·6H₂O, LaCl₃·3H₂O, and LaCl₃·1H₂O—represents a thermodynamically distinct phase, and the final melting endotherm at 840 °C corresponds to congruent melting of anhydrous LaCl₃ [1]. In comparison, CeCl₃·7H₂O dehydrates through a different set of intermediates (CeCl₃·6H₂O, CeCl₃·3H₂O, CeCl₃·2H₂O, CeCl₃·H₂O), while the hexahydrate chlorides of heavier lanthanides (e.g., NdCl₃·6H₂O) follow distinct dehydration pathways that reflect their different coordination environments . The LaCl₃·7H₂O system has additionally been investigated as a promising thermochemical heat storage material due to its high energy density and applicability at low temperature and water-vapor pressure [2].

Dehydration Steps

Method context

5 endotherms (100–211°C); pathway 7→6→3→1→0

Specific temperature ramp required to avoid LaOCl formation

DTA/TGA under controlled humidity

Evidence Dimension	Dehydration pathway, number of intermediate hydrates, and endotherm temperatures
Target Compound Data	LaCl₃·7H₂O: 5 endotherms (100.4, 156.0, 181.0, 210.6, 840 °C); pathway 7→6→3→1→0; final melting at 840 °C [1]
Comparator Or Baseline	CeCl₃·7H₂O: intermediates include CeCl₃·6H₂O, CeCl₃·3H₂O, CeCl₃·2H₂O, CeCl₃·H₂O (different intermediate distribution). NdCl₃·6H₂O: loses 5 H₂O at 105 °C, all H₂O at 160 °C
Quantified Difference	LaCl₃·7H₂O requires higher temperature for complete dehydration to anhydrous LaCl₃ (840 °C melting) compared to NdCl₃·6H₂O (160 °C for complete dehydration); the 7→6→3→1→0 pathway of La contrasts with the 6→?→0 pathway of Nd, reflecting different hydrate stabilities [1]
Conditions	DTA/TGA under controlled humidity atmosphere; XRD phase identification

Why This Matters

For applications requiring controlled thermal dehydration—such as preparation of anhydrous LaCl₃ for molten-salt electrolysis, synthesis of La-doped scintillator crystals, or thermochemical energy storage—the specific five-stage dehydration profile of LaCl₃·7H₂O dictates the temperature ramp protocol and atmosphere control needed to avoid deleterious oxychloride (LaOCl) formation, which differs from that required for Ce or Nd chloride hydrates.

• [1] Dehydration and oxidation in the preparation of Ce-doped LaCl₃ scintillation crystals. J Alloys Compd. 2007. DTA endotherms at 100.4, 156.0, 181.0, 210.6, and 840 °C; dehydration sequence 7→6→3→1→0. View Source
• [2] Thermodynamic equilibrium and kinetic study of lanthanum chloride heptahydrate dehydration for thermal energy storage. J Energy Storage. 2022;45:103562. View Source

Catalytic Yield: LaCl₃·7H₂O vs. CeCl₃·7H₂O in GBB Reaction

A direct comparative study of LaCl₃·7H₂O and CeCl₃·7H₂O as catalysts for the Groebke-Blackburn-Bienaymé (GBB) three-component reaction under identical conditions (EtOH, 60 °C) revealed substrate-dependent yield differences [1]. For GBB product 4o, LaCl₃·7H₂O gave 83% yield vs. CeCl₃·7H₂O at 80%. For GBB product 4n, LaCl₃·7H₂O gave 76% yield vs. CeCl₃·7H₂O at 87% [1]. Separately, in a model three-component reaction (isatin, benzaldehyde, ammonium acetate; water, 100 °C, microwave), LaCl₃ yielded 53% in 18 min, while NdCl₃ gave 46% in 21 min and CeCl₃ gave 62% in 12 min [2]. These data establish that LaCl₃·7H₂O occupies a distinct intermediate position in Lewis acidity and catalytic efficiency among light rare-earth chlorides—it is not simply interchangeable with CeCl₃·7H₂O or NdCl₃·6H₂O without measurable changes in reaction outcome.

GBB Reaction Yield

Head-to-head

LaCl₃·7H₂O: 83% (4o) / 76% (4n) CeCl₃·7H₂O: 80% / 87%

Substrate-dependent differences; not simply interchangeable

GBB reaction, EtOH, 60°C

Evidence Dimension	Isolated product yield (%) in identical multicomponent reactions
Target Compound Data	GBB product 4o: 83% (LaCl₃·7H₂O); GBB product 4n: 76% (LaCl₃·7H₂O). Model reaction: 53% in 18 min [1][2]
Comparator Or Baseline	CeCl₃·7H₂O: GBB 4o 80%, GBB 4n 87%. NdCl₃: model reaction 46% in 21 min. CeCl₃: model reaction 62% in 12 min [1][2]
Quantified Difference	GBB 4o: LaCl₃·7H₂O outperforms CeCl₃·7H₂O by +3 percentage points. GBB 4n: LaCl₃·7H₂O underperforms CeCl₃·7H₂O by −11 percentage points. Model reaction: LaCl₃ outperforms NdCl₃ by +7 points but underperforms CeCl₃ by −9 points [1][2]
Conditions	GBB reaction: aldehyde + aminoazine + isocyanide, EtOH, 60 °C, CeCl₃·7H₂O or LaCl₃·7H₂O catalyst. Model reaction: isatin + benzaldehyde + ammonium acetate, H₂O, 100 °C, MW

Why This Matters

For synthetic chemistry laboratories and CROs selecting a rare-earth chloride catalyst for multicomponent reactions, the substrate-dependent yield differences (ranging from −11 to +3 percentage points vs. CeCl₃·7H₂O) mean that LaCl₃·7H₂O should be specifically screened rather than assumed interchangeable; the optimal catalyst choice depends on the specific electrophile–nucleophile pair, and LaCl₃·7H₂O is the superior catalyst for certain substrates (e.g., GBB product 4o).

• [1] Zhang Z, Xu L, Tang H, Wu B, Feng D, Guo C. Convenient Synthesis of Imidazo-Fused Heterocycles via CeCl₃·7H₂O Catalyzed Groebke-Blackburn-Bienayme Reaction. Chin J Org Chem. 2017;37(5):1252–1257. Comparative data: LaCl₃·7H₂O 76%/83% vs CeCl₃·7H₂O 87%/80%. View Source
• [2] Table 1. Effect of Different Catalysts on Model Reaction. LaCl₃: 53% yield, 18 min; NdCl₃: 46% yield, 21 min; CeCl₃: 62% yield, 12 min. PMC6645424. View Source

Supported vs. Unsupported LaCl₃ in Friedel–Crafts Acylation

In the Friedel–Crafts benzoylation of anisole (PhCOCl/PhOCH₃ molar ratio = 1000, 5 h, 154 °C), anhydrous LaCl₃ used as a homogeneous catalyst gave a product yield of only 4%, whereas LaCl₃ deposited on an inert silica support (LaCl₃/SiO₂) under otherwise identical conditions achieved a 51% yield—a 12.75-fold improvement [1]. This dramatic difference is attributed to the increased dispersion of LaCl₃ active sites on the silica surface and the heterogeneous nature of the supported catalyst, which prevents catalyst aggregation and facilitates product separation [1]. In contrast, more soluble THF or dioxane adducts of neodymium and samarium chlorides were reported to be more active homogeneous catalysts for the same reaction class, indicating that the intrinsic Lewis acidity of LaCl₃ is not the limiting factor—rather, the physical form and dispersion of the lanthanum chloride species govern catalytic performance [1].

Friedel–Crafts Yield

Head-to-head

LaCl₃/SiO₂: 51% unsupported LaCl₃: 4%

Supported form shows 12.75× higher productivity

Anisole benzoylation, 154°C, 5 h

Evidence Dimension	Isolated product yield in Friedel–Crafts benzoylation of anisole
Target Compound Data	LaCl₃/SiO₂ (supported): 51% yield [1]
Comparator Or Baseline	Anhydrous LaCl₃ alone (unsupported, homogeneous): 4% yield. More soluble Nd and Sm THF/dioxane adducts: more active than LaCl₃ alone [1]
Quantified Difference	51% vs. 4% = 47 percentage-point advantage for supported LaCl₃; 12.75-fold yield ratio (51/4) [1]
Conditions	PhCOCl/PhOCH₃ molar ratio = 1000, 5 h, 154 °C; silica support inert toward acylation

Why This Matters

For process chemists and procurement specialists sourcing lanthanum chloride for Friedel–Crafts or related Lewis acid-catalyzed reactions, this evidence demonstrates that the physical form of the LaCl₃ reagent—supported vs. unsupported, hydrated vs. anhydrous—is a dominant determinant of catalytic productivity. Selecting LaCl₃·7H₂O as a precursor for supported catalyst preparation (via impregnation onto silica followed by thermal activation) can yield an order-of-magnitude improvement over using the anhydrous chloride directly.

• [1] Catalytic activity of solvated and unsolvated lanthanide halides in Friedel–Crafts acylations. J Mol Catal A: Chem. 2000. LaCl₃/SiO₂: 51% yield vs. unsupported LaCl₃: 4% yield for anisole benzoylation. View Source

Purity Tiers: ACS Grade vs. Trace Metals Basis

Commercially available LaCl₃·7H₂O is supplied under two fundamentally different purity definitions that carry distinct implications for experimental reproducibility. The ACS Reagent Grade specification defines the assay as 64.5–70.0% LaCl₃ on an anhydrous basis (i.e., the mass fraction of LaCl₃ after correcting for the 7H₂O of crystallization), with mandatory limits on insoluble matter (≤0.01%), calcium (≤0.001%), and magnesium (≤0.001%) . In contrast, the 99.999% trace metals basis specification quantifies purity based on the total rare-earth element content, with total trace rare-earth impurities ≤15.0 ppm, but does not independently verify the hydration state or the LaCl₃ assay value . For materials synthesis applications where the precise La³⁺ concentration in solution must be known, the ACS assay range provides a direct gravimetric benchmark, whereas the trace metals basis is more relevant when the presence of other rare-earth elements (e.g., Ce, Pr, Nd) must be minimized below parts-per-million levels.

Purity Specification

Data to verify

ACS: assay 64.5–70.0% (anhydrous basis) Trace metals: ≤15 ppm total RE impurities

Grade selection must align with end-use analytical requirement

Assay vs trace metals basis are not equivalent

Evidence Dimension	Purity specification type and numerical limits
Target Compound Data	ACS Reagent Grade: assay 64.5–70.0% LaCl₃ (anhydrous basis); insoluble matter ≤0.01%; Ca ≤0.001%; Mg ≤0.001%. 99.999% trace metals basis: total trace RE impurities ≤15.0 ppm
Comparator Or Baseline	Generic 99% or 99.9% purity claims from non-ACS suppliers may not specify whether purity refers to metals basis, total RE oxide basis, or anhydrous assay, nor do they typically guarantee trace metal ceilings
Quantified Difference	ACS grade mandates ≤0.01% insoluble matter and ≤0.001% each for Ca and Mg—impurity ceilings not guaranteed by non-ACS grades. 99.999% grade guarantees ≤15.0 ppm total trace RE, a >60-fold stricter limit than typical 99.9% grades (~1500 ppm)
Conditions	ACS Reagent Chemical Requirements as published by the American Chemical Society; supplier CoA specifications

Why This Matters

For procurement, selecting the correct purity tier avoids experimental failure modes: using a trace-metals-basis product for gravimetric solution preparation may introduce concentration errors if hydration water content deviates from stoichiometric; conversely, using ACS grade for trace-metal-sensitive applications (e.g., optical materials, phosphors) may introduce unacceptable levels of Ce, Pr, or Nd contamination. The procurement specification must align with the end-use analytical requirement.

Calcium Channel Blockade: Divalent Cation Probe

LaCl₃·7H₂O is widely employed in biochemical and physiological research as a blocker of divalent cation channels, primarily calcium channels, where La³⁺ ions competitively displace Ca²⁺ at channel binding sites due to their similar ionic radius but higher charge density . A recent study in Quercus acutissima seedlings quantified the concentration-dependent inhibitory effect: increasing LaCl₃ concentration significantly decreased photosynthetic parameters, pigment contents, and product accumulation, with structural equation modeling confirming that LaCl₃ concentration was significantly positively correlated with leaf calcium concentration and negatively correlated with stomatal conductance [1]. In rat vascular smooth muscle cells, LaCl₃ alone exhibited an IC₅₀ of 19.0 ± 4.8 μM for reducing high-phosphate-induced vascular calcification progression [2]. While both La³⁺ and Gd³⁺ block TRP family cation channels, widely different concentrations of the two ions are reportedly required for channel blockade in different expression systems, underscoring that LaCl₃ is not functionally interchangeable with gadolinium chloride as a calcium channel probe [2].

Ca²⁺ Channel IC₅₀

Class-level

19.0 ± 4.8 µM (VSMC calcification)

Concentration-dependent probe; distinct potency from GdCl₃

Plant photosynthesis inhibition also reported

Evidence Dimension	Calcium channel blocking potency and concentration-dependent physiological effects
Target Compound Data	LaCl₃ IC₅₀ = 19.0 ± 4.8 μM (VSMC calcification assay). Concentration-dependent inhibition of photosynthesis in Q. acutissima seedlings [1][2]
Comparator Or Baseline	GdCl₃: blocks TRP channels but at different effective concentration ranges depending on expression system (quantitative comparator data not available from the same study). LaCl₃ vs. GdCl₃ are both lanthanide channel blockers but with differing potency profiles [2]
Quantified Difference	LaCl₃ IC₅₀ = 19.0 ± 4.8 μM in VSMC calcification. Quantitative comparison with GdCl₃ not available from a single controlled study; literature indicates system-dependent potency differences [2]
Conditions	Rat vascular smooth muscle cells (VSMCs), high-Pi-induced calcification model; Q. acutissima seedlings, whole-plant physiology assay

Why This Matters

For research laboratories procuring calcium channel blockers for cell physiology or plant biology studies, LaCl₃·7H₂O provides a well-characterized, concentration-dependent tool with established IC₅₀ values in mammalian cell models and validated whole-organism plant efficacy data. Its distinct potency profile relative to GdCl₃ means that channel blockade experimental protocols optimized for LaCl₃ cannot be directly transferred to GdCl₃ without re-titration.

• [1] Inhibition of Photosynthesis in Quercus acutissima Seedlings by LaCl₃ Through Calcium Signaling Regulation. Forests. 2025;16(10):1553. doi:10.3390/f16101553. View Source
• [2] The combination of lanthanum chloride and the calcimimetic calindol delays the progression of vascular smooth muscle cells calcification. IC₅₀ (LaCl₃ alone): 19.0 ± 4.8 μM. Also: Inhibition of TRP3 channels by lanthanides—block from the cytosolic side of the plasma membrane. View Source

Lanthanum(III) Chloride Heptahydrate: Application Scenarios

Supported Heterogeneous Catalysts for Friedel–Crafts Acylation

LaCl₃·7H₂O serves as the optimal precursor for preparing silica-supported LaCl₃ heterogeneous catalysts. Direct impregnation of the heptahydrate onto an inert silica support, followed by thermal activation using the established dehydration pathway (7→6→3→1→0 with endotherms at 100.4–210.6 °C), yields a catalyst that achieves 51% product yield in anisole benzoylation—a 12.75-fold improvement over unsupported anhydrous LaCl₃ (4% yield) [1][2]. The ACS Reagent Grade (64.5–70.0% assay) provides sufficient purity for this application at reduced cost compared to 99.999% trace metals grade, though labs requiring minimization of other rare-earth elements should specify the trace metals basis grade .

Imidazo-Fused Heterocycle Synthesis via GBB Reactions

For laboratories synthesizing imidazo-fused heterocycles via the Groebke-Blackburn-Bienaymé three-component reaction, LaCl₃·7H₂O is a directly demonstrated catalyst with substrate-dependent yields of 76–83% under mild conditions (EtOH, 60 °C) [1]. When the target substrate is analogous to GBB product 4o, LaCl₃·7H₂O (83% yield) is marginally superior to CeCl₃·7H₂O (80% yield). For GBB product 4n-type substrates, CeCl₃·7H₂O (87%) outperforms LaCl₃·7H₂O (76%), and procurement should be guided by the specific substrate class [1]. The moisture-stable nature of the heptahydrate—in contrast to the hygroscopic and more costly anhydrous LaCl₃—makes it the preferred form for benchtop synthetic chemistry workflows [2].

Calcium Channel Blockade in Plant and Mammalian Research

LaCl₃·7H₂O is routinely employed as a calcium channel blocker in both plant and mammalian experimental systems. In plant physiology, concentration-dependent inhibition of photosynthesis has been validated in Quercus acutissima seedlings, with significant negative correlations between LaCl₃ concentration and stomatal conductance, carotenoid content, and soluble sugar accumulation [1]. In mammalian vascular smooth muscle cells, LaCl₃ reduces high-phosphate-induced calcification with an IC₅₀ of 19.0 ± 4.8 μM [2]. For these applications, the 99.999% trace metals basis grade is recommended to avoid confounding biological effects from contaminating rare-earth elements, and the heptahydrate form is preferred for accurate gravimetric preparation of stock solutions (MW 371.37 g/mol) .

Thermochemical Energy Storage Materials

LaCl₃·7H₂O has been identified as a promising thermochemical material for low-temperature heat storage applications, owing to its high energy density, reversible hydration–dehydration chemistry, and operation at low water-vapor pressure [1]. The well-characterized phase diagram and dehydration kinetics (shrinking core model, where growth of the new phase is rate-determining) provide the engineering parameters needed for reactor design [1]. The distinct five-stage dehydration pathway (7→6→3→1→0) with endotherms spanning 100–211 °C means that thermal energy can be stored and released across a broad temperature window, a characteristic that differentiates LaCl₃·7H₂O from other salt hydrate thermochemical storage materials. The ACS Reagent Grade with verified assay range (64.5–70.0%) ensures reproducible hydration stoichiometry for energy density calculations [2].

Application

Selection Property

Validation Focus

Heterogeneous Friedel–Crafts Catalysis

Hydration form and support dispersion

Catalytic productivity relative to unsupported precursor

GBB Multicomponent Synthesis

Lewis acidity profile vs. CeCl₃·7H₂O

Substrate-dependent yield optimization

Calcium Signaling Research

Trace metals purity grade and hydration state

Concentration-response curves in target system

Thermochemical Energy Storage

Dehydration pathway and energy density

Reactor design parameters from phase diagram

• [1] Zhang Z, et al. CeCl₃·7H₂O-catalyzed GBB reaction with LaCl₃·7H₂O comparative data. Chin J Org Chem. 2017;37(5):1252–1257. View Source
• [2] Catalytic activity of solvated and unsolvated lanthanide halides in Friedel–Crafts acylations. J Mol Catal A: Chem. 2000. LaCl₃/SiO₂: 51% vs. LaCl₃: 4%. View Source
• [3] Thermodynamic equilibrium and kinetic study of lanthanum chloride heptahydrate dehydration for thermal energy storage. J Energy Storage. 2022;45:103562. View Source
• [4] Inhibition of Photosynthesis in Q. acutissima Seedlings by LaCl₃ Through Calcium Signaling Regulation. Forests. 2025;16(10):1553. View Source
• [5] Dehydration and oxidation in the preparation of Ce-doped LaCl₃ scintillation crystals. J Alloys Compd. 2007. DTA endotherms: 100.4, 156.0, 181.0, 210.6, 840 °C. View Source